The Chemical Architecture and Synthetic Utility of[(2,3-Dihydro-1,4-benzodioxin-6-yl)methyl]hydrazine: A Comprehensive Technical Guide
The Chemical Architecture and Synthetic Utility of[(2,3-Dihydro-1,4-benzodioxin-6-yl)methyl]hydrazine: A Comprehensive Technical Guide
Executive Summary
In modern drug discovery, the identification and utilization of privileged scaffolds are critical for accelerating hit-to-lead optimization. [(2,3-Dihydro-1,4-benzodioxin-6-yl)methyl]hydrazine (CAS: 887593-45-5) represents a highly versatile, bifunctional building block[1]. As an Application Scientist, I frequently leverage this molecule because it elegantly bridges two distinct chemical domains: the conformationally rigid, receptor-friendly 1,4-benzodioxane ring and the highly nucleophilic primary hydrazine moiety.
This whitepaper provides an authoritative, self-validating framework for the synthesis, characterization, and pharmacological application of this critical intermediate, designed specifically for researchers and drug development professionals.
Physicochemical Profiling & Structural Analysis
Understanding the intrinsic properties of a scaffold dictates its downstream behavior in both synthetic environments and biological assays. The 1,4-benzodioxane core is bioisosteric with catecholamines, granting it inherent affinity for aminergic G-protein coupled receptors (GPCRs), while the hydrazine group serves as a reactive anchor for heterocycle formation[2].
Table 1 summarizes the core quantitative data utilized for analytical validation and pharmacokinetic modeling.
| Property | Value |
| IUPAC Name | [(2,3-Dihydro-1,4-benzodioxin-6-yl)methyl]hydrazine |
| CAS Registry Number | 887593-45-5 |
| Molecular Formula | C9H12N2O2 |
| Molecular Weight | 180.206 g/mol [3] |
| SMILES String | NNCC1=CC2=C(C=C1)OCCO2 |
| Hydrogen Bond Donors | 3 (Hydrazine moiety) |
| Hydrogen Bond Acceptors | 4 (2 Dioxane O, 2 Hydrazine N) |
| Topological Polar Surface Area (TPSA) | 56.5 Ų |
Mechanistic Synthesis Pathways
A common pitfall in hydrazine chemistry is the attempt to synthesize benzylhydrazines via direct reductive amination of aldehydes with unprotected hydrazine hydrate. This invariably leads to the formation of symmetric azines or uncontrolled bis-alkylation.
To ensure strict stoichiometric control, our validated workflow utilizes a multi-step sequence: chemoselective reduction, hydroxyl activation, and nucleophilic substitution using a sterically hindered, protected hydrazine (tert-butyl carbazate).
Figure 1: Controlled multi-step synthesis of the target hydrazine hydrochloride.
Experimental Protocols: A Self-Validating Workflow
The following protocols are engineered to be self-validating; each step includes an In-Process Control (IPC) to verify chemical causality before proceeding.
Step 1: Chemoselective Reduction
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Reagents: 1,4-Benzodioxane-6-carboxaldehyde (1.0 eq), Sodium borohydride (NaBH₄, 1.2 eq), Anhydrous Methanol.
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Methodology: Dissolve the aldehyde in methanol and cool to 0°C. Add NaBH₄ portion-wise to control hydrogen evolution. Stir for 2 hours.
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Causality: NaBH₄ is selected over harsher reagents like LiAlH₄ to prevent potential reductive cleavage of the sensitive 1,4-dioxane ether linkages[4]. Methanol serves as both solvent and proton donor, accelerating the hydride transfer mechanism.
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Self-Validating IPC: Monitor via TLC (Hexane/EtOAc 7:3). The disappearance of the UV-active aldehyde chromophore and the emergence of a lower R_f spot confirms complete conversion to the alcohol.
Step 2: Hydroxyl Activation (Mesylation)
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Reagents: (2,3-Dihydro-1,4-benzodioxin-6-yl)methanol (1.0 eq), Methanesulfonyl chloride (MsCl, 1.5 eq), Triethylamine (Et₃N, 2.0 eq), Anhydrous Dichloromethane (DCM).
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Methodology: Dissolve the alcohol and Et₃N in DCM at 0°C. Dropwise add MsCl. Stir for 1 hour.
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Causality: Direct nucleophilic substitution of an alcohol is energetically unfavorable. Mesylation transforms the hydroxyl into a methanesulfonate ester—an excellent leaving group—facilitating a rapid S_N2 reaction. Et₃N acts as an acid scavenger to neutralize the HCl byproduct, preventing degradation of the ether linkages.
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Self-Validating IPC: LC-MS analysis. The alcohol peak transitions to the corresponding mesylate mass [M+H]⁺.
Step 3: Controlled Hydrazination
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Reagents: Mesylate intermediate (1.0 eq), tert-Butyl carbazate (Boc-hydrazine, 3.0 eq), Potassium carbonate (K₂CO₃, 2.0 eq), Anhydrous DMF.
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Methodology: Combine reagents in DMF and heat to 60°C for 12 hours. Extract with EtOAc and wash extensively with brine to remove DMF.
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Causality: By employing Boc-hydrazine, the steric bulk and electron-withdrawing nature of the Boc group deactivate one nitrogen atom. This strictly enforces mono-alkylation at the terminal primary amine, preventing the formation of complex polymeric mixtures.
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Self-Validating IPC: LC-MS analysis. Detection of the Boc-protected intermediate ([M+H]⁺ at m/z 281) validates successful C-N bond formation.
Step 4: Acidic Deprotection and Salt Formation
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Reagents: N-Boc-protected intermediate, 4M HCl in Dioxane.
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Methodology: Dissolve the intermediate in minimal DCM and add 4M HCl in Dioxane at room temperature. Stir until a white precipitate forms (approx. 4 hours). Filter and dry under vacuum.
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Causality: Free hydrazines are highly susceptible to auto-oxidation in air. Utilizing anhydrous HCl cleanly cleaves the Boc group while simultaneously precipitating the product as a stable hydrochloride salt, bypassing the need for complex chromatographic purification of the free base.
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Self-Validating IPC: ¹H NMR (DMSO-d₆). The absolute disappearance of the intense 9-proton singlet at ~1.4 ppm confirms complete removal of the tert-butyl group.
Pharmacological Relevance & Downstream Derivatization
The utility of[(2,3-Dihydro-1,4-benzodioxin-6-yl)methyl]hydrazine extends far beyond its role as a simple reagent. It is a foundational node for generating diverse pharmacological libraries.
Figure 2: Downstream derivatization pathways for pharmacological applications.
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GPCR Modulators (Pyrazoles): Condensation of the hydrazine moiety with 1,3-diketones yields highly substituted pyrazoles. The 1,4-benzodioxane ring mimics the catecholamine structure, making these derivatives potent candidates for α-adrenergic and 5-HT receptor screening[2].
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Enzyme Inhibition: Hydrazines are classic mechanism-based inhibitors of Monoamine Oxidase (MAO). The spatial geometry of the benzodioxane-methyl linker allows the hydrazine group to perfectly access the FAD-containing active site of MAO-A/B, making it a valuable tool in neuropharmacology.
Analytical Characterization
To ensure absolute scientific integrity, any synthesized batch must meet the following analytical criteria:
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LC-MS (ESI+): Expected [M+H]⁺ at m/z 181.2.
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¹H NMR (400 MHz, DMSO-d₆):
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δ 6.70 - 6.90 (m, 3H, Aromatic protons)
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δ 4.20 (s, 4H, Dioxane -CH₂-CH₂- protons)
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δ 3.95 (s, 2H, Benzyl -CH₂- protons)
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δ 7.50 - 8.50 (br s, -NH-NH₂·HCl protons, exchanges with D₂O)
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References
- Title: (2,3-dihydro-1,4-benzodioxin-6-ylmethyl)
- Title: CAS:887593-45-5, ((2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)methyl)
- Title: 1-(1,3-benzothiazol-2-ylmethyl)-3-[1-(2,3-dihydro-1,4-benzodioxin-6-yl)
- Source: acs.
